5-Amino-2-(2,2,2-trifluoroethoxy)benzonitrile
Overview
Description
5-Amino-2-(2,2,2-trifluoroethoxy)benzonitrile is a chemical compound with the molecular formula C9H7F3N2O and a molecular weight of 216.16 . It is used in proteomics research .
Molecular Structure Analysis
The InChI code for this compound is1S/C9H7F3N2O/c10-9(11,12)5-15-8-2-1-7(14)3-6(8)4-13/h1-3H,5,14H2
. This code provides a specific description of the molecule’s structure, including the arrangement of its atoms and bonds. Physical and Chemical Properties Analysis
This compound is a powder at room temperature . It has a melting point of 98-100 degrees Celsius .Scientific Research Applications
Organic Synthesis and Intermediate Applications
- The compound serves as an intermediate in the synthesis of bicalutamide, an anti-androgen used for prostate cancer treatment. A study demonstrated an environmentally friendly method to synthesize 4-Amino-2-(trifluoromethyl)benzonitrile, highlighting the compound's relevance in synthesizing medically significant molecules (Zhang Tong-bin, 2012).
- It has been used in the synthesis of androgen receptor antagonists, such as MDV3100, indicating its role in developing therapies for conditions like prostate cancer (Li Zhi-yu, 2012).
Material Science
- In material science, specifically polymer solar cells, a perfluorinated compound related to 5-Amino-2-(2,2,2-trifluoroethoxy)benzonitrile was used as an additive to enhance power conversion efficiency, demonstrating the potential of such compounds in improving renewable energy technologies (Seonju Jeong et al., 2011).
Medicinal Chemistry
- Related compounds have shown significant antimicrobial activity, suggesting that this compound could be explored for its potential in creating new antimicrobial agents. One study synthesized and tested various amino acids and sulfamoyl derivatives for antimicrobial properties, highlighting the chemical's role in developing new treatments (E. A. Abd El-Meguid, 2014).
Chemical Synthesis Efficiency
- Research on efficient synthetic processes for related compounds has been carried out, including methods for scale-up production, which is critical for pharmaceutical manufacturing and material science applications. For instance, an efficient, nonchromatographic process for producing 4,5-Diamino-2-(trifluoromethyl)benzonitrile was developed, emphasizing the importance of such compounds in various synthesis applications (Xun Li et al., 2009).
Safety and Hazards
This compound is associated with several hazard statements, including H302 (Harmful if swallowed), H312 (Harmful in contact with skin), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H332 (Harmful if inhaled), and H335 (May cause respiratory irritation) . Precautionary measures should be taken when handling this compound, including avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection .
Properties
IUPAC Name |
5-amino-2-(2,2,2-trifluoroethoxy)benzonitrile | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7F3N2O/c10-9(11,12)5-15-8-2-1-7(14)3-6(8)4-13/h1-3H,5,14H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGDCFDPLGVICBG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1N)C#N)OCC(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7F3N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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